{5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}(phenyl)methanone
Overview
Description
The compound {5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}(phenyl)methanone
is a chemical compound with the molecular formula C18H14Cl2N2O2
. It is a derivative of pyrazole, a class of organic compounds characterized by a 5-membered aromatic ring of three carbon atoms and two nitrogen atoms .
Molecular Structure Analysis
The molecular structure of this compound includes a pyrazole ring attached to a phenyl group through a methanone linkage, and an ethyl group linked to a 2,4-dichlorophenoxy group . The exact 3D conformer or 2D structure is not provided in the available resources.Physical And Chemical Properties Analysis
The compound{5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}(phenyl)methanone
has a molecular weight of 361.22 g/mol . Other physical and chemical properties such as solubility, melting point, boiling point, etc., are not provided in the available resources.
Scientific Research Applications
Synthesis and Structural Analysis
- A study by Wang et al. (2015) reported the synthesis of novel N-phenylpyrazolyl aryl methanones derivatives, showcasing favorable herbicidal and insecticidal activities. This includes compounds structurally related to {5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}(phenyl)methanone (Wang et al., 2015).
Biological and Antimicrobial Activities
- Hafez et al. (2016) synthesized compounds including 4-amino-3-(4-chlorophenyl)-1H-pyrazol-5-yl-methanone, exhibiting significant antimicrobial and anticancer activities (Hafez et al., 2016).
- Ravula et al. (2016) synthesized pyrazoline and pyridinyl methanone derivatives, showing potent antibacterial activity and promising antiinflammatory properties (Ravula et al., 2016).
Synthesis and Crystallography
- Sun et al. (2017) focused on the synthesis and crystal structure of a compound similar to the one , contributing to the understanding of its structural characteristics (Sun et al., 2017).
- Butler et al. (1984) explored the synthesis and structure-activity relationships of pyrazolyl arylmethanones, discovering potential central nervous system depressant and anticonvulsant properties (Butler et al., 1984).
Molecular and Spectroscopic Studies
- Sivakumar et al. (2021) conducted a comprehensive study on the molecular structure, spectroscopic, and quantum chemical properties of a pyrazolyl methanone derivative, showcasing its antimicrobial potential (Sivakumar et al., 2021).
Antiviral and Anticancer Potential
- Dawood et al. (2011) investigated new pyrazole and isoxazole-based heterocycles, including those structurally similar to {5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}(phenyl)methanone, for their anti-HSV-1 and cytotoxic activities (Dawood et al., 2011).
Corrosion Inhibition
- Yadav et al. (2015) explored the corrosion inhibition effect of pyrazole derivatives on mild steel in hydrochloric acid solution, indicating a potential industrial application for similar compounds (Yadav et al., 2015).
properties
IUPAC Name |
[5-[1-(2,4-dichlorophenoxy)ethyl]pyrazol-1-yl]-phenylmethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14Cl2N2O2/c1-12(24-17-8-7-14(19)11-15(17)20)16-9-10-21-22(16)18(23)13-5-3-2-4-6-13/h2-12H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKISVPXAVOCPLK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=NN1C(=O)C2=CC=CC=C2)OC3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
{5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazol-1-yl}(phenyl)methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.